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Compound of Interest

Compound Name: 1-Chloro-3-methylbutane

Cat. No.: B093926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of 1-
Chloro-3-methylbutane (also known as isoamyl chloride). Adherence to these procedures is

critical for ensuring laboratory safety and proper chemical management. This document

outlines the necessary personal protective equipment (PPE), safe operational plans, and

disposal protocols.

Hazard Summary
1-Chloro-3-methylbutane is a highly flammable liquid and vapor that can cause skin and eye

irritation.[1][2] Inhalation may lead to respiratory irritation. It is imperative to handle this

chemical with appropriate caution in a controlled laboratory environment.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Chloro-3-methylbutane. This

information is crucial for risk assessment and the implementation of safe handling procedures.
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Property Value Source

CAS Number 107-84-6 [2]

Molecular Formula C5H11Cl

Molecular Weight 106.59 g/mol

Appearance Colorless liquid

Boiling Point 99-100 °C [1]

Flash Point 16 °C (60.8 °F) [1]

Density 0.876 g/cm³

Note: Specific glove breakthrough time data for 1-Chloro-3-methylbutane is not readily

available. The recommendations below are based on data for structurally similar chemicals and

general chemical resistance guidelines. It is strongly advised to perform on-site testing of

gloves to ensure safe usage.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the specific PPE required for

the planned experimental procedure. The following recommendations provide a baseline for

handling 1-Chloro-3-methylbutane.
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PPE Category Specification Rationale

Hand Protection
Nitrile or Neoprene gloves. It is

recommended to double-glove.

Provides protection against

splashes and brief contact with

1-Chloro-3-methylbutane.

Regular and immediate

change of gloves upon

contamination is crucial.

Eye Protection

Chemical splash goggles that

meet ANSI Z87.1 standards. A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Protects eyes from direct

contact with the chemical,

which can cause serious

irritation.

Skin and Body Protection

Flame-resistant laboratory

coat. Full-length pants and

closed-toe shoes are

mandatory.

Protects skin from accidental

splashes and minimizes the

risk of fire-related injuries due

to the chemical's high

flammability.

Respiratory Protection

An air-purifying respirator with

organic vapor (OV) cartridges

(black color code) should be

used when handling large

quantities or in poorly

ventilated areas. A respirator is

necessary if the occupational

exposure limit is exceeded.

Protects against the inhalation

of vapors, which can cause

respiratory tract irritation.

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential to minimize risks

associated with 1-Chloro-3-methylbutane.

Engineering Controls
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Ventilation: All handling of 1-Chloro-3-methylbutane must be conducted in a certified

chemical fume hood to minimize the inhalation of flammable and irritating vapors.

Ignition Sources: Eliminate all potential ignition sources from the work area. This includes

open flames, hot plates, and spark-producing equipment. Use only intrinsically safe or

explosion-proof electrical equipment.

Grounding: Ground and bond containers and receiving equipment during transfers to prevent

the buildup of static electricity.

Safe Handling Protocol
Preparation:

Ensure a chemical spill kit is readily accessible.

Verify that the chemical fume hood is functioning correctly.

Don the appropriate PPE as specified in the table above.

Handling:

Use non-sparking tools for all transfers and manipulations.

Keep the container of 1-Chloro-3-methylbutane tightly closed when not in use.

Avoid breathing vapors or mist.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for

flammable liquids.

Store away from incompatible materials such as oxidizing agents.

Refrigeration (2-8°C) is recommended for long-term storage.
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Spill Response
Immediate Actions:

Evacuate the immediate area and alert others.

Eliminate all ignition sources.

Containment and Cleanup:

If safe to do so, stop the source of the leak.

Contain the spill using a non-combustible absorbent material such as sand, earth, or

vermiculite. Do not use combustible materials like paper towels.

Collect the absorbed material using spark-proof tools and place it in a sealed container for

disposal.

Decontamination:

Ventilate the area and wash the spill site after the material has been removed.

Disposal Plan
Dispose of 1-Chloro-3-methylbutane and any contaminated materials as hazardous waste.

Consult with your institution's environmental health and safety (EHS) office for specific

disposal procedures.

Disposal must be carried out by a licensed professional waste disposal service. Do not

dispose of this chemical down the drain or in regular trash.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the logical workflow for the safe handling of 1-Chloro-3-
methylbutane and the decision-making process for personal protective equipment selection.
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Safe Handling Workflow for 1-Chloro-3-methylbutane

Preparation

Handling

Cleanup & Disposal

1. Risk Assessment

2. Select & Don PPE

3. Verify Engineering Controls

4. Chemical Handling in Fume Hood

5. Secure Storage 6. Spill Response (if necessary)

Spill Occurs

7. Waste Disposal

End of Use

8. Decontaminate Work Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Chloro-3-methylbutane.
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PPE Selection Logic for 1-Chloro-3-methylbutane

action Handling 1-Chloro-3-methylbutane?

Risk of Splash?

Wear Chemical Goggles

No

Wear Goggles & Face Shield

Yes

Risk of Skin Contact?

Wear Nitrile/Neoprene Gloves
(Double-gloved)

Yes

High Vapor Concentration?

Use Organic Vapor Respirator

Yes

Work in Fume Hood

No

Working with Large Quantities?

Wear Lab Coat

No, but still recommended

Wear Flame-Resistant Lab Coat

Yes

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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